Cas no 27830-12-2 ((2-Octyloxy)benzoic Acid)

• Product Name: (2-Octyloxy)benzoic Acid
• CAS No: 27830-12-2
• MF: C₁₅H₂₂O₃
• MW: 250.333384990692
• CID: 251434
• PubChem ID: 20082775
• Update Time: 2025-04-19

(2-Octyloxy)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(Octyloxy)benzoic acid
• Benzoic acid, 2-(octyloxy)-
• LogP
• 2-n-octyloxybenzoic acid
• (octyloxy)benzoic acid
• 2-(Octyloxy)benzoicacid
• (2-Octyloxy)benzoic Acid
• 27830-12-2
• DTXSID00602245
• VSDNNWKISVRDNT-UHFFFAOYSA-N
• 2-octoxybenzoic acid
• EC 608-139-4
• CBA83012
• NS00011475
• SCHEMBL168816
• DTXCID60553002
• G78735

• Inchi： 1S/C15H22O3/c1-2-3-4-5-6-9-12-18-14-11-8-7-10-13(14)15(16)17/h7-8,10-11H,2-6,9,12H2,1H3,(H,16,17)
• InChI Key： VSDNNWKISVRDNT-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C(=O)O)CCCCCCCC

Computed Properties

• Exact Mass: 250.15696
• Monoisotopic Mass: 250.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.037
• Boiling Point: 376.923°C at 760 mmHg
• Flash Point: 133.565°C
• Refractive Index: 1.51
• PSA: 46.53